Cas no 2228784-24-3 (5-(3-Bromophenyl)-2-hydroxy-2-methylpentanoic acid)

• Product Name: 5-(3-Bromophenyl)-2-hydroxy-2-methylpentanoic acid
• CAS No: 2228784-24-3
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 5605298
• PubChem ID: 165827702
• Update Time: 2025-06-14

5-(3-Bromophenyl)-2-hydroxy-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228784-24-3
• EN300-1935666
• 5-(3-bromophenyl)-2-hydroxy-2-methylpentanoic acid
• 5-(3-Bromophenyl)-2-hydroxy-2-methylpentanoic acid

• Inchi： 1S/C12H15BrO3/c1-12(16,11(14)15)7-3-5-9-4-2-6-10(13)8-9/h2,4,6,8,16H,3,5,7H2,1H3,(H,14,15)
• InChI Key： OSNXJQPZXLXVNU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-(3-Bromophenyl)-2-hydroxy-2-methylpentanoic acid

Comprehensive Overview of 5-(3-Bromophenyl)-2-hydroxy-2-methylpentanoic acid (CAS No. 2228784-24-3)

5-(3-Bromophenyl)-2-hydroxy-2-methylpentanoic acid (CAS No. 2228784-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromophenyl and hydroxy-methylpentanoic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting metabolic disorders and inflammatory pathways. Researchers are increasingly exploring its potential due to its selective binding affinity and modifiable functional groups, which allow for tailored applications in medicinal chemistry.

The growing interest in 5-(3-Bromophenyl)-2-hydroxy-2-methylpentanoic acid aligns with the broader trend of precision medicine and small-molecule therapeutics. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are pivotal for developing targeted therapies. Recent studies highlight its role in modulating enzyme inhibition and receptor interactions, making it a subject of interest for treating chronic diseases. Additionally, its synthetic versatility enables researchers to explore derivatives with enhanced pharmacokinetic properties, addressing challenges like bioavailability and metabolic stability.

From a technical perspective, the synthesis of CAS No. 2228784-24-3 involves multi-step organic reactions, including halogenation and carboxylation processes. The presence of the bromine atom at the 3-position of the phenyl ring introduces steric and electronic effects that influence its reactivity. This property is leveraged in cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, which are widely used in constructing complex molecular architectures. The compound’s hydroxy-methylpentanoic acid segment further enhances its utility as a chiral building block for asymmetric synthesis.

In the context of green chemistry, researchers are also investigating sustainable methods to produce 5-(3-Bromophenyl)-2-hydroxy-2-methylpentanoic acid. Innovations in catalytic processes and solvent-free reactions aim to reduce environmental impact while maintaining high yields. This aligns with global initiatives to minimize hazardous waste and energy consumption in chemical manufacturing. The compound’s compatibility with biodegradable catalysts and renewable feedstocks positions it as a model for eco-friendly synthetic routes.

Beyond its pharmaceutical applications, CAS No. 2228784-24-3 is also explored in material science. Its aromatic and aliphatic hybrid structure contributes to the development of advanced polymers and liquid crystals. These materials exhibit unique optical and thermal properties, making them suitable for optoelectronic devices and smart coatings. The integration of such compounds into functional materials underscores their multidisciplinary relevance.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 5-(3-Bromophenyl)-2-hydroxy-2-methylpentanoic acid is essential. Computational tools like molecular docking and QSAR modeling are employed to predict its interactions with biological targets. These insights accelerate the design of next-generation therapeutics with improved efficacy and safety profiles. As demand for highly selective and low-toxicity compounds rises, this compound remains a focal point in innovation.

In summary, 5-(3-Bromophenyl)-2-hydroxy-2-methylpentanoic acid (CAS No. 2228784-24-3) represents a convergence of chemistry, biology, and materials science. Its adaptability and functional diversity make it a cornerstone in modern research, addressing pressing challenges in healthcare and sustainability. As scientific advancements continue, this compound is poised to play a transformative role in multiple industries.